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Compound of Interest

Compound Name:
4-Bromo-1-ethoxy-2-

fluorobenzene

Cat. No.: B050460 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromo-1-ethoxy-2-
fluorobenzene

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physicochemical properties of 4-
Bromo-1-ethoxy-2-fluorobenzene, a halogenated aromatic ether. The information is curated

for professionals in research and development who require precise data and standardized

methodologies for compound characterization.

Core Physicochemical Data
The structural and physical properties of 4-Bromo-1-ethoxy-2-fluorobenzene are essential for

its handling, application in synthesis, and prediction of its behavior in various chemical

environments. The following table summarizes key quantitative data for this compound.
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Property Value Source

IUPAC Name
4-Bromo-1-ethoxy-2-

fluorobenzene
[1]

Molecular Formula C₈H₈BrFO [1]

Molecular Weight 219.05 g/mol [1]

Exact Mass 217.97426 u [1]

Boiling Point 233.4 ± 20.0 °C (Predicted) [1]

Density 1.457 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 114.0 ± 6.0 °C [1]

Refractive Index 1.514 [1]

XLogP3 3.1 [1]

Topological Polar Surface Area 9.2 Å² [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 2 [1]

Heavy Atom Count 11 [1]

Experimental Protocols
The following sections detail standardized laboratory methodologies for determining the key

physicochemical properties of liquid organic compounds like 4-Bromo-1-ethoxy-2-
fluorobenzene.

Determination of Boiling Point (Capillary Method)
The boiling point is a critical physical constant for characterizing and assessing the purity of a

liquid.[2] The capillary method is a common micro-technique for its determination.

Apparatus:
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Thiele tube or melting point apparatus with an aluminum block.[3]

Thermometer (calibrated).

Small test tube (fusion tube).[3]

Capillary tube, sealed at one end.[4]

Heat source (e.g., Bunsen burner or heating mantle).

Procedure:

Place a few milliliters of the liquid sample (4-Bromo-1-ethoxy-2-fluorobenzene) into the

fusion tube.[2]

Invert a capillary tube (sealed at one end) and place it into the fusion tube with the open end

submerged in the liquid.[3]

Attach the fusion tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Place the assembly into a Thiele tube containing a high-boiling point liquid (like mineral oil)

or into the well of an aluminum block apparatus.[3][5]

Heat the apparatus slowly and uniformly, at a rate of approximately 2°C per minute as the

expected boiling point is approached.

Observe the capillary tube. A slow stream of bubbles will emerge as the liquid's vapor

pressure increases.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[3] Note this temperature.

To confirm, remove the heat source and note the temperature at which the liquid just begins

to enter the capillary tube; this should be consistent with the boiling point reading.[6]

Determination of Density
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Density is determined by measuring the mass of a known volume of the liquid.[7]

Apparatus:

Digital balance (accurate to at least 0.01 g).

Graduated cylinder or pycnometer (for higher accuracy).[7][8]

Procedure:

Place a clean, dry measuring cylinder on the digital balance and tare it (zero the mass).[9]

Carefully add a specific volume of 4-Bromo-1-ethoxy-2-fluorobenzene to the measuring

cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus at eye level to

avoid parallax error.[7]

Place the filled cylinder back on the balance and record the mass of the liquid.[7]

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[7]

For improved accuracy, repeat the measurement several times and calculate the average.

[10] The use of a pycnometer, a glass flask with a precise volume, follows a similar principle

but yields more accurate results.[8]

Determination of Solubility
Solubility tests provide qualitative information about the polarity and functional groups present

in a molecule, based on the principle of "like dissolves like".[11][12]

Apparatus:

Several small test tubes.

Spatula or dropper.

Vortex mixer (optional).

Solvents: Water, 5% NaOH, 5% NaHCO₃, 5% HCl.[13][14]
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Procedure:

Water Solubility: Add approximately 25 mg or 0.05 mL of the compound to a test tube. Add

0.75 mL of distilled water in small portions, shaking vigorously after each addition.[13] If the

compound dissolves completely, it is classified as water-soluble.

Aqueous Base Solubility: If the compound is water-insoluble, test its solubility in 5% NaOH

solution using the same procedure. Solubility in NaOH suggests the presence of an acidic

functional group.[14][15]

Aqueous Acid Solubility: If the compound is insoluble in water and NaOH, test its solubility in

5% HCl. Solubility in dilute acid is a strong indication of a basic functional group, most

commonly an amine.[14][15]

Interpretation: For 4-Bromo-1-ethoxy-2-fluorobenzene, insolubility in water, aqueous acid,

and aqueous base would be expected, classifying it as a neutral, nonpolar organic

compound. Its predicted XLogP3 value of 3.1 further suggests poor water solubility.[1]

Workflow Visualization
The following diagram illustrates a logical workflow for the physicochemical characterization of

an unknown liquid organic compound such as 4-Bromo-1-ethoxy-2-fluorobenzene.
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Workflow for Physicochemical Characterization of an Organic Liquid
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Caption: Logical workflow for the characterization of an organic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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